![molecular formula C23H29N7O B12135472 6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B12135472.png)
6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
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Description
The compound 6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine (hereafter referred to as the "target compound") is a 1,3,5-triazine derivative featuring a 1,3,5-triazine core substituted at the 2-position with a 4-ethoxyphenylamine group and at the 6-position with a (4-benzylpiperazin-1-yl)methyl moiety. The 1,3,5-triazine scaffold is known for its versatility in medicinal chemistry, agrochemicals, and materials science due to its ability to engage in hydrogen bonding and π-π interactions .
The benzylpiperazine moiety may contribute to conformational flexibility and receptor binding, as piperazine derivatives are common in bioactive molecules .
Properties
Molecular Formula |
C23H29N7O |
|---|---|
Molecular Weight |
419.5 g/mol |
IUPAC Name |
6-[(4-benzylpiperazin-1-yl)methyl]-2-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C23H29N7O/c1-2-31-20-10-8-19(9-11-20)25-23-27-21(26-22(24)28-23)17-30-14-12-29(13-15-30)16-18-6-4-3-5-7-18/h3-11H,2,12-17H2,1H3,(H3,24,25,26,27,28) |
InChI Key |
BAGXDAZPNVDHQP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CN3CCN(CC3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine typically involves multiple steps. One common method involves the reaction of 4-benzylpiperazine with a suitable triazine precursor under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol, to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional purification steps, such as recrystallization or chromatography, to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
6-[(4-Benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the triazine ring or the benzylpiperazine moiety are replaced by other groups.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in anhydrous solvents like tetrahydrofuran (THF).
Substitution: Various nucleophiles, such as amines or halides; reactions may require catalysts or specific temperature conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.
Scientific Research Applications
6-[(4-Benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Explored for its potential therapeutic applications, including as a drug candidate for treating various diseases.
Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison of 1,3,5-Triazine Derivatives
Key Observations:
Substituent Effects on Solubility and Lipophilicity: The target compound’s 4-ethoxyphenyl group provides higher solubility compared to analogs with methyl () or chloro substituents (). Ethoxy’s electron-donating nature may also improve hydrogen-bonding capacity.
Impact of Halogen Substituents :
- Chlorine in analogs like RN 827005-28-7 and CAS 774559-58-9 introduces electronegativity and steric bulk, which may influence receptor binding or metabolic stability .
Piperazine Variations :
- Substituting benzylpiperazine with phenylpiperazine () or 3-chlorophenylpiperazine () alters the compound’s conformational flexibility and interaction with hydrophobic pockets.
Dual Substituent Patterns :
- Compounds like 6-Chloro-N,N'-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine () demonstrate how dual ethoxyphenyl groups can maximize solubility, though they lack the piperazine moiety critical for targeting certain receptors.
Biological Activity
6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine is a compound of significant interest due to its potential biological activities. This article explores its synthesis, biological mechanisms, and efficacy in various applications.
Chemical Structure and Properties
The compound's structure is characterized by a triazine core, which is known for its diverse biological activities. The presence of the benzylpiperazine moiety enhances its interaction with neurotransmitter receptors, while the ethoxyphenyl group contributes to its pharmacological properties.
Molecular Formula
- Molecular Formula : C23H28N6O
- Molecular Weight : 420.52 g/mol
Synthesis
The synthesis of this compound typically involves several steps:
- Formation of the Triazine Core : Cyclization reactions are employed to construct the triazine framework.
- Introduction of the Benzylpiperazine Moiety : This is achieved through nucleophilic substitution reactions.
- Attachment of the Ethoxyphenyl Group : The final step involves coupling reactions to attach the ethoxyphenyl substituent.
The biological activity of this compound can be attributed to its interaction with various molecular targets:
- Neurotransmitter Receptors : The benzylpiperazine moiety likely interacts with serotonin and dopamine receptors, influencing neurotransmission.
- Enzyme Inhibition : The triazine core may inhibit specific enzymes involved in cellular signaling pathways.
Antiviral Activity
Recent studies have highlighted the antiviral properties of compounds structurally related to 6-[(4-benzylpiperazin-1-yl)methyl]-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine. For instance, a related triazine compound demonstrated significant in vitro anti-PVY (Potato Virus Y) activity, showing over 50% efficacy in curative and protective assays compared to control agents .
Anticancer Potential
Compounds containing a piperazine moiety have been studied for their anticancer effects. Research indicates that similar derivatives exhibit cytotoxicity against various cancer cell lines. The mechanism often involves apoptosis induction and cell cycle arrest .
Case Study 1: Antiviral Efficacy
In a study assessing antiviral activity against PVY, compounds similar to our target showed curative effects ranging from 53% to 85% at specific concentrations. These results indicate a promising avenue for developing antiviral therapies based on this structural framework .
Case Study 2: Cytotoxicity Assessment
A cytotoxicity evaluation revealed that compounds with structural similarities exhibited moderate toxicity only at high concentrations (>50 µM). This suggests a favorable therapeutic index for further development in cancer treatment .
Data Table: Biological Activities
| Activity Type | Compound Efficacy (%) | Control Efficacy (%) |
|---|---|---|
| Antiviral (Curative) | 53.3 - 85.8 | 49.1 - 50.7 |
| Cytotoxicity (IC50) | >50 µM | N/A |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
